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Compound of Interest

Compound Name: 1,9-Nonanediol diacrylate

Cat. No.: B034821

An In-depth Technical Guide to 1,9-Nonanediol Diacrylate

Introduction

1,9-Nonanediol diacrylate (NDDA) is a difunctional acrylate monomer utilized in polymer
chemistry and materials science.[1] Its structure consists of a nine-carbon aliphatic chain with
acrylate groups at both ends, which allows for rapid polymerization and crosslinking, typically
initiated by UV light or free radicals.[1][2] This crosslinking capability enables the formation of
durable, three-dimensional polymer networks with enhanced thermal stability and chemical
resistance.[1][2] NDDA is primarily used as a crosslinking agent in the production of polymers
and resins for applications such as coatings, adhesives, and photopolymer formulations.[1][3]
Due to its purported biocompatibility, it is also under investigation for biomedical applications,
including drug delivery systems and tissue engineering.[2][4]

CAS Number: 107481-28-7[2][4][5][6]

Physicochemical Properties

1,9-Nonanediol diacrylate is a colorless to pale yellow liquid with low viscosity at room
temperature.[1][3][7] Its long carbon chain contributes to lower skin irritation compared to
shorter-chain acrylates.[2]
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Property Value Source(s)
Molecular Formula C15H2404 [21[41[5]
Molecular Weight 268.35 g/mol [2][4]
Density 0.98 - 1.005 g/cm3 at 20°C [31[6][8]
Boiling Point >177 °C [6]

Melting / Freezing Point ca.0-6°C [6][7]

Flash Point

ca. 163 -164 °C

[6]i8]

Vapor Pressure

0.025 Pa at 25 °C

[6]

Refractive Index

1.4560 - 1.4620

[8]

Water Solubility

Insoluble (log Pow = 4.64)

[6]

Solubility

Slightly soluble in Chloroform,
Methanol

[6]

Safety Data Sheet (SDS) Summary

This section summarizes the key safety information for 1,9-Nonanediol diacrylate.

Hazard ldentification

Hazard L

. GHS Code Description Source(s)
Classification
Skin o

) o H315 Causes skin irritation [41191[10]
Corrosion/Irritation
Serious Eye Causes serious eye

H319 [4][9][10]

Damage/Irritation

irritation

Skin Sensitization -

May cause an allergic

skin reaction

[9]

Specific target organ

toxicity

May cause respiratory

irritation

[9]
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Precautionary Statements

Precautionary Code

Statement

Source(s)

P264

Wash skin thoroughly after
handling.

[4110]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[4110]

P302 + P352

IF ON SKIN: Wash with plenty

of soap and water.

[4110]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[61111]

P332 + P313

If skin irritation occurs: Get

medical advice/attention.

[4110]

P337 + P313

If eye irritation persists: Get

medical advice/attention.

[4110]

P362 + P364

Take off contaminated clothing

and wash it before reuse.

[4110]

Experimental Protocols
Handling and Storage

Safe Handling:

» Handle in a well-ventilated area, using a local exhaust system if necessary.[10][12]

» Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective

equipment (PPE), including chemical-impermeable gloves, safety glasses with side-shields

or goggles, and a lab coat.[10][12]

o Prevent the formation of mists or aerosols.[12][13]
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» Use non-sparking tools and prevent fire caused by electrostatic discharge.[12][13]
e Wash hands thoroughly after handling.[10]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][13]
o Keep away from incompatible materials and foodstuff containers.[12][13]

e Store in a shaded area and avoid exposure to light.[10]

First Aid Measures

e Eye Contact: Immediately rinse cautiously with water for several minutes. If contact lenses
are present, remove them if it is easy to do so and continue rinsing. If eye irritation persists,
seek medical advice.[9][13]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water. If skin irritation or an allergic reaction occurs, seek medical
attention.[9][13]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
respiratory irritation occurs or the person feels unwell, get medical attention.[9]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[13]

Accidental Release Measures (Spill Protocol)

o Evacuation and Isolation: Evacuate personnel to a safe area, keeping people away from and
upwind of the spill.[12][13]

o Ventilation: Ensure adequate ventilation in the affected area.[12][13]

« Ignition Sources: Remove all sources of ignition and use spark-proof tools.[12][13]
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o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains, as discharge into the environment must be avoided.[13]

e Clean-up:

o Wear appropriate PPE, including a self-contained breathing apparatus if necessary.[12]
[13]

o Collect the spilled material using an inert absorbent material.
o Place the collected material in suitable, closed containers for disposal.[13]

» Disposal: Dispose of the waste material at a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing. Do not discharge into sewer systems.[13]

Synthesis and Polymerization

o Synthesis: 1,9-Nonanediol diacrylate is typically synthesized via esterification. This process
involves the reaction of 1,9-nonanediol with acrylic acid or acryloyl chloride, often in the
presence of a catalyst.[2]

e Polymerization: The polymerization of the terminal acrylate groups occurs through a free-
radical mechanism. The process is initiated by the generation of free radicals from an initiator
molecule (e.g., benzoyl peroxide, AIBN) using heat or UV light. These radicals react with the
acrylate groups, leading to the formation of a crosslinked polymer network.[2]

Visualizations
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Caption: Toxicological pathway for skin and eye irritation.
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Caption: Experimental workflow for handling a chemical spill.

Acrylic Acid
(or Acryloyl Chloride)

1,9-Nonanediol

Esterification
(+ Catalyst)

Water
(or HCI)

1,9-Nonanediol Diacrylate

Click to download full resolution via product page

Caption: Logical relationship for synthesis via esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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